Cas no 1260824-16-5 (2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1260824-16-5
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 6121705
• PubChem ID: 129954195
• Update Time: 2025-05-20

2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine
• 1260824-16-5
• EN300-1932844

• Inchi： 1S/C10H10ClF3N2/c11-9-8(6-1-2-15-4-6)3-7(5-16-9)10(12,13)14/h3,5-6,15H,1-2,4H2
• InChI Key： MXVQSMMDSBHNDG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1CNCC1

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1260824-16-5)

2-Chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1260824-16-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a pyrrolidine substituent and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1260824-16-5 is frequently searched in chemical databases, reflecting its growing relevance in industrial and academic settings.

The compound's chloro and trifluoromethyl functional groups contribute to its electrophilic properties, enabling selective reactions in synthetic pathways. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine. Recent publications highlight its utility in structure-activity relationship (SAR) studies, where the pyrrolidin-3-yl moiety enhances binding affinity to biological targets.

From an SEO perspective, common queries related to this compound include "synthesis of 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine," "CAS 1260824-16-5 suppliers," and "applications of trifluoromethylpyridine derivatives." These keywords reflect user interest in practical synthesis methods and commercial availability. The compound's thermal stability and solubility profile are also frequently discussed, as they impact formulation development in drug delivery systems.

In the context of green chemistry, efforts to optimize the synthesis of 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine using catalytic methods have gained traction. A 2023 study demonstrated a palladium-catalyzed cross-coupling approach to reduce waste generation, addressing environmental concerns. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic dominating scientific forums and patent filings.

The spectroscopic characterization of this compound (e.g., NMR, HPLC, and mass spectrometry data) is another area of focus for quality control. Analytical chemists emphasize the importance of impurity profiling, especially when the material is used in high-value intermediates for APIs (Active Pharmaceutical Ingredients). Regulatory guidelines such as ICH Q3A underscore the need for rigorous purity standards, driving demand for reliable analytical protocols.

Emerging applications in agrochemicals have also been explored, with derivatives of 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine showing herbicidal activity. This connects to global discussions on crop protection and food security, where novel compounds with lower environmental persistence are prioritized. Patent landscapes reveal increasing filings in this domain, particularly in Asia-Pacific markets.

For researchers navigating structure-based drug design, the compound's three-dimensional conformation offers insights into molecular docking simulations. Computational chemists leverage its electron-withdrawing trifluoromethyl group to model interactions with enzymatic pockets, a technique highlighted in recent AI-driven drug discovery conferences. This intersection of experimental and in silico methods exemplifies modern interdisciplinary approaches.

In summary, 2-chloro-3-(pyrrolidin-3-yl)-5-(trifluoromethyl)pyridine (CAS No. 1260824-16-5) represents a multifaceted tool for innovation across life sciences. Its adaptability to medicinal chemistry, process optimization, and material science ensures sustained relevance in peer-reviewed literature and industrial pipelines. Future directions may explore its role in bioconjugation or photoaffinity labeling, further expanding its utility.